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Compound of Interest

Compound Name: 1-Chloro-1-nitropropane

Cat. No.: B165096

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Chloro-1-nitropropane,
including its chemical identity, physical and toxicological properties, and relevant experimental
methodologies. The data is presented to be a valuable resource for professionals in research

and development.

Chemical Identification

» |IUPAC Name: 1-chloro-1-nitropropane[1]

e CAS Number: 600-25-9

Quantitative Data Summary

The following tables summarize the key quantitative data for 1-Chloro-1-nitropropane.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C3HeCINO:2 [1]
Molecular Weight 123.54 g/mol [1][2]

. . Colorless liquid with an
Physical Description [1][2]
unpleasant odor.

141-143 °C (286-289 °F) at

Boiling Point 760 mmHg [2]
Flash Point 62 °C (144 °F) [2]
Specific Gravity 1.2 [2]
Vapor Density 4.26 (Air=1) [2]
Vapor Pressure 5.8 mmHg at 25 °C (77 °F) [2]
Water Solubility 1to 5 mg/mL at 22 °C (72 °F) [2]
lonization Potential 9.90 eV [2]

Table 2: Toxicological Data

Parameter Value Species Route Reference

LDso (Lethal

50-100 mg/kg Rabbit Oral
Dose, 50%)
LCso (Lethal )
) 393 ppm (one of ) Inhalation (6
Concentration, ] Rabbit
two died) hours)
50%)
LC1o0 (Lethal )
' _ Inhalation (6
Concentration, 2574 ppm Rabbit
hours)
100%)
IDLH
(Immediately .
100 ppm N/A Inhalation [2]

Dangerous to
Life or Health)
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Table 3: Occupational Exposure Limits

Organization Limit Value
OSHA (Former PEL) TWA 20 ppm
ACGIH (TLV) TWA 2 ppm
NIOSH (REL) TWA 2 ppm

Experimental Protocols

Detailed experimental protocols for the synthesis and toxicological testing of 1-Chloro-1-
nitropropane are not extensively available in the public domain. However, this section
provides an overview of the general synthetic routes and standardized methodologies for
analytical determination and toxicity assessment.

3.1. Synthesis of 1-Chloro-1-nitropropane

A specific, detailed laboratory protocol for the synthesis of 1-Chloro-1-nitropropane is not
readily available in the reviewed scientific literature. However, the synthesis can be generally
approached by the chlorination of 1-nitropropane. This typically involves the reaction of 1-
nitropropane with a chlorinating agent, such as chlorine gas or sulfuryl chloride, often in the
presence of a catalyst or under specific conditions to favor the substitution at the alpha-carbon.

Another potential route is the nitration of 1-chloropropane, for instance, using a reagent like
silver nitrite (AgNOz2), which can proceed via an SN2 mechanism.[3]

3.2. Analytical Protocols
3.2.1. Determination in Air (Based on NIOSH Method S211)

This method provides a general framework for the determination of 1-Chloro-1-nitropropane
in the air.

e Principle: A known volume of air is drawn through a solid sorbent tube to trap the analyte.
The analyte is then desorbed from the sorbent and analyzed by gas chromatography.
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e Sampling:

o Device: Chromosorb-108 sorbent tube.

o Flow Rate: 0.2 L/min.

o Volume: 12 L for a time-weighted average (TWA) sample.
e Analysis:

o Desorption: The sorbent is transferred to a vial, and desorbed with a suitable solvent (e.qg.,
ethyl acetate).[1]

o Instrumentation: Gas chromatograph with a flame ionization detector (GC-FID).

o Quantitation: A calibration curve is prepared from standard solutions of 1-Chloro-1-
nitropropane in the desorption solvent.

3.3. Toxicological Assessment Protocols

Toxicological assessments of chemicals like 1-Chloro-1-nitropropane are typically conducted
following standardized guidelines, such as those established by the Organisation for Economic
Co-operation and Development (OECD).

3.3.1. Acute Oral Toxicity (Based on OECD Guideline 423)
» Objective: To determine the acute oral toxicity of a substance.

e Principle: The substance is administered in a stepwise procedure to a small number of
animals (typically rats) at one of four fixed starting dose levels (5, 50, 300, or 2000 mg/kg
body weight). The outcome of the first step determines the subsequent dosing, with the aim
of identifying the dose that causes mortality or evident toxicity.

o Methodology:

o Animals: Healthy, young adult rodents (usually females) are used. They are fasted prior to
dosing.
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[e]

Dosing: The test substance is administered as a single oral gavage dose.

o

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

o

Necropsy: All animals are subjected to a gross necropsy at the end of the study.

[¢]

Endpoint: The results allow for the classification of the substance into a toxicity category.

Hazard and Toxicity Pathway

The following diagram illustrates the logical relationships between the properties of 1-Chloro-1-
nitropropane, routes of exposure, and its toxicological effects.
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Hazard Profile of 1-Chloro-1-nitropropane

Chemical Properties
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Caption: Logical relationships of 1-Chloro-1-nitropropane's hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-1-nitropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-1-nitropropane
https://cameochemicals.noaa.gov/chemical/20007
https://askfilo.com/user-question-answers-smart-solutions/1-name-the-reagent-used-to-convert-a-1-chloropropane-to-1-3334323330393432
https://www.benchchem.com/product/b165096#iupac-name-and-cas-number-for-1-chloro-1-nitropropane
https://www.benchchem.com/product/b165096#iupac-name-and-cas-number-for-1-chloro-1-nitropropane
https://www.benchchem.com/product/b165096#iupac-name-and-cas-number-for-1-chloro-1-nitropropane
https://www.benchchem.com/product/b165096#iupac-name-and-cas-number-for-1-chloro-1-nitropropane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165096?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

